Cas no 2164084-42-6 (2-(2-Bromo-5-chlorophenoxy)ethanol)

• Product Name: 2-(2-Bromo-5-chlorophenoxy)ethanol
• CAS No: 2164084-42-6
• MF: C₈H₈BrClO₂
• MW: 251.504920959473
• CID: 6794361
• PubChem ID: 154217545
• Update Time: 2025-10-11

2-(2-Bromo-5-chlorophenoxy)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-5-chlorophenoxy)ethanol
• 2164084-42-6

• Inchi： 1S/C8H8BrClO2/c9-7-2-1-6(10)5-8(7)12-4-3-11/h1-2,5,11H,3-4H2
• InChI Key： XEKRBXUGTNGFHD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OCCO)Cl

Computed Properties

• Exact Mass: 249.93962g/mol
• Monoisotopic Mass: 249.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(2-Bromo-5-chlorophenoxy)ethanol

2-(2-Bromo-5-chlorophenoxy)ethanol: A Comprehensive Overview

2-(2-Bromo-5-chlorophenoxy)ethanol, also known by its CAS number CAS No. 2164084-42-6, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound is characterized by its unique structure, which combines a phenoxy group with a bromine and chlorine substituent, making it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its potential as a building block for more complex molecules.

The molecular structure of 2-(2-Bromo-5-chlorophenoxy)ethanol consists of a phenoxy ring substituted with bromine at the 2-position and chlorine at the 5-position, connected to an ethanol group. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. Researchers have recently explored the influence of these substituents on the compound's ability to act as a catalyst in organic synthesis, particularly in asymmetric catalysis and polymerization reactions.

In terms of physical properties, 2-(2-Bromo-5-chlorophenoxy)ethanol exhibits a melting point of approximately 78°C and a boiling point around 185°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, revealing its suitability for use in various solvent systems. Recent advancements in analytical chemistry have enabled more precise determination of its physicochemical properties, which are essential for optimizing its application in industrial processes.

The synthesis of cas no 2164084-42-6 involves a multi-step process that typically begins with the bromination of a chlorophenol derivative, followed by etherification to introduce the ethanol group. Recent studies have focused on improving the yield and purity of this synthesis pathway through the use of novel catalysts and reaction conditions. For instance, researchers have reported the successful application of microwave-assisted synthesis to accelerate the reaction process while minimizing side reactions.

cas no 2164084-42-6 has found applications in several key areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and antiviral properties. In agriculture, it has been investigated as a component in herbicides due to its ability to disrupt plant growth mechanisms. Moreover, recent research has explored its use in polymer science as a chain transfer agent in controlled radical polymerization, offering new possibilities for the development of advanced materials with tailored properties.

The environmental impact of cas no 2164084-42-6 has also been a topic of interest. Studies have shown that it undergoes biodegradation under specific environmental conditions, although further research is needed to fully understand its long-term effects on ecosystems. Regulatory agencies have implemented guidelines to ensure safe handling and disposal practices, emphasizing the importance of minimizing exposure during industrial operations.

In conclusion, cas no 2164084-42-6, or cas no 2164084-42-6, stands as a significant compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more prominent role in advancing scientific innovation.